2,3-Dihydro-benzo[1,4]dioxine-2-carboxylic acid (3,5-dimethyl-phenyl)-amide

• IUPAC Name: N-(3,5-dimethylphenyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C17H17NO3/c1-11-7-12(2)9-13(8-11)18-17(19)16-10-20-14-5-3-4-6-15(14)21-16/h3-9,16H,10H2,1-2H3,(H,18,19)
• InChI Key: ZZKGGJRFZHQPMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C2COC3=CC=CC=C3O2)C
• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol

Description

WAY-298350 is a chemical compound known for its role as an inhibitor of the interaction between A kinase anchor protein and protein kinase A . This interaction is crucial in various cellular processes, making WAY-298350 a compound of interest in scientific research.

Preparation Methods

The synthetic routes and reaction conditions for WAY-298350 are not widely documented in public sources. it is typically synthesized through a series of organic reactions involving specific reagents and catalysts under controlled conditions. Industrial production methods would likely involve optimization of these reactions to ensure high yield and purity.

Chemical Reactions Analysis

WAY-298350 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens or nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

WAY-298350 has several scientific research applications, including:

Chemistry: It is used to study the interaction between A kinase anchor protein and protein kinase A, which is important for understanding various cellular processes.

Biology: It is used in research to investigate the role of protein kinase A in cellular signaling pathways.

Medicine: It has potential therapeutic applications in diseases where the interaction between A kinase anchor protein and protein kinase A is disrupted.

Industry: It may be used in the development of new drugs or therapeutic agents.

Mechanism of Action

WAY-298350 exerts its effects by inhibiting the interaction between A kinase anchor protein and protein kinase A . This inhibition disrupts the normal signaling pathways mediated by protein kinase A, leading to various cellular effects. The molecular targets and pathways involved include the cAMP-dependent signaling pathway, which is crucial for many cellular processes.

Comparison with Similar Compounds

WAY-298350 is unique in its specific inhibition of the interaction between A kinase anchor protein and protein kinase A. Similar compounds include:

H-89: Another inhibitor of protein kinase A, but with a different mechanism of action.

KT 5720: A selective inhibitor of protein kinase A.

Rp-cAMPS: A competitive inhibitor of cAMP-dependent protein kinase.

These compounds differ in their specificity, potency, and mechanism of action, highlighting the uniqueness of WAY-298350.